N-(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C15H18F3NO/c1-3-9-5-11-7-13(19-14(20)15(16,17)18)8-12(11)6-10(9)4-2/h5-6,13H,3-4,7-8H2,1-2H3,(H,19,20)
• InChI Key: OHWRMLUHAZLNLT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C2CC(CC2=C1)NC(=O)C(F)(F)F)CC
• Molecular Formula: C15H18F3NO
• DSSTOX Substance ID: DTXSID30436333
• Molecular Weight: 285.30 g/mol
• CAS No.: 601487-90-5

Description

N-(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide (DIDTA) is a synthetic compound that has been used in scientific research for its various properties. It is a compound with a wide range of potential applications, from drug development to industrial processes. DIDTA is a versatile compound that can be used in different ways to suit different research needs.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

A study by Alharbi and Alshammari (2019) describes the synthesis of fluorine-substituted amino-1,2,4-triazines, which are structurally related to the target compound. These new lamotrigine analogs were evaluated for their in vitro antibacterial properties, showing activity against various bacterial strains, such as Bacillus subtilis and Staphylococcus aureus (Alharbi & Alshammari, 2019).

Synthesis of Heterocyclic Compounds

Gong and Kato (2004) reported on the synthesis of 2-trifluoromethyl-2,3-dihydro-1H-quinolin-4-ones, highlighting methodologies that could be applicable to the synthesis of the target compound. This research demonstrates the utility of trifluoroacetamide derivatives in synthesizing complex heterocyclic structures, which could have various scientific applications (Gong & Kato, 2004).

Facile Synthesis and Structural Analysis

Wang et al. (2014) synthesized N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,2,2-trifluoroacetamide, a compound with a similar functional group, via an environmentally benign procedure. This study illustrates the synthesis route and provides structural analysis through X-ray diffraction, which could be insightful for researchers working with similar compounds (Wang et al., 2014).

Antiplasmodial Properties Evaluation

Research by Mphahlele et al. (2017) explored the synthesis and evaluation of N-(3-Trifluoroacetyl-indol-7-yl) Acetamides for their in vitro antiplasmodial properties. Although the core structure differs, the functional group relevance provides a basis for considering similar evaluations for the target compound (Mphahlele, Mmonwa, & Choong, 2017).

Efficient and Economical Synthesis

Prashad et al. (2006) detailed an efficient and economical synthesis of a related compound, 5,6-diethyl-2,3-dihydro-1H-inden-2-amine hydrochloride, from commercially available materials. This methodology could offer insights into synthesizing the target compound in a cost-effective manner (Prashad et al., 2006).

Synthesis routes and methods

Procedure details

Preferably in Step (v), N-(5-acetyl-6-ethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide is treated with hydrogen gas to form N-(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide having Formula (XIII)